Cas no 1671-08-5 (5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one)

• Product Name: 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one
• CAS No: 1671-08-5
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD26935425
• CID: 219213
• PubChem ID: 222671
• Update Time: 2025-11-02

5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(methylthio)pyrimidin-4-ol
• 5-Methoxy-2-(methylthio)pyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone,5-methoxy-2-(methylthio)-
• 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one
• C6H8N2O2S
• 2-Methylmercapto-4-hydroxy-5-methoxy-pyrimidin
• 4-Hydroxy-5-methoxy-2-methylmercapto-pyrimidin
• 5-methoxy-2-methylsulfanyl-3H-pyrimidin-4-one
• 5-methoxy-2-methylsulfanyl-pyrimidin-4-ol
• 5-Methoxy-2-methylthio-4-pyrimidinol
• 5-Methoxy-2-methylthio-4-hydroxypyrimidine
• 5-methoxy-2-(methylthio)-1H-pyrimidin-6-one
• 5-methoxy-2-(methylthio)pyrimidin-4-ol ,97%
• 5-Methoxy-2-(methylthio)pyrimidin-4-ol ,98%
• 5-methoxy-2-(methylsulfanyl)pyrimidin-4(3h)-one
• 5-Methoxy-2-methylthiopyrimidin-4(3H)-one
• 5-methoxy-2-(methylsulfanyl)-4-pyrimidinol
• NSC9316
• PCFMDDLVLHIRNK-UHFFFAOYSA-N
• FCH840195
• RP23456
• SY0265
• DTXSID60278703
• H10142
• SB55487
• AKOS023558255
• MFCD00184817
• NSC-9316
• 3J-374S
• AKOS005088088
• 5-methoxy-2-(methylsulfanyl)pyrimidin-4-ol
• SCHEMBL11900387
• 1671-08-5
• MFCD26935425
• CS-0045793
• SY026578
• SCHEMBL170064
• 5-methoxy-2-(methylthio)pyrimidin-4-ol ,97per cent
• FT-0687952
• A882274
• 5-methoxy-2-(methylsulfanyl)-1H-pyrimidin-4-one
• 5-METHOXY-2-(METHYLSULFANYL)-3H-PYRIMIDIN-4-ONE
• 4(3H)-Pyrimidinone, 5-methoxy-2-(methylthio)-

• MDL： MFCD26935425
• Inchi： 1S/C6H8N2O2S/c1-10-4-3-7-6(11-2)8-5(4)9/h3H,1-2H3,(H,7,8,9)
• InChI Key： PCFMDDLVLHIRNK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(N1)=O)OC

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 76

Experimental Properties

• Density: 1.36
• Boiling Point: 324℃/760mmHg
• Flash Point: 149.7°C
• Refractive Index: 1.602
• PSA: 80.54000
• LogP: 0.91270

5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one

Comprehensive Guide to 5-Methoxy-2-methylsulfanyl-1H-pyrimidin-6-one (CAS No. 1671-08-5): Properties, Applications, and Market Insights

5-Methoxy-2-methylsulfanyl-1H-pyrimidin-6-one (CAS No. 1671-08-5) is a specialized heterocyclic compound with a unique molecular structure that has garnered attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a methoxy group at the 5-position and a methylsulfanyl group at the 2-position, making it a valuable intermediate for various synthetic applications. The compound's molecular formula is C₆H₈N₂O₂S, with a molecular weight of 172.21 g/mol.

Recent trends in drug discovery and agrochemical development have increased interest in 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one, particularly as researchers explore novel heterocyclic compounds with potential biological activity. The compound's structural features make it particularly interesting for medicinal chemistry applications, where pyrimidine derivatives are known to exhibit diverse pharmacological properties. Many researchers are investigating whether 1671-08-5 could serve as a building block for new antiviral agents or enzyme inhibitors, given the importance of pyrimidine scaffolds in current therapeutics.

The physical properties of 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one include a crystalline solid form at room temperature with moderate solubility in common organic solvents. Its stability profile makes it suitable for various chemical transformations, particularly in the synthesis of more complex molecules. The compound's structure-activity relationship has been the subject of several studies, as modifications to the pyrimidine core often lead to significant changes in biological activity.

In the pharmaceutical sector, 5-methoxy-2-methylsulfanyl pyrimidinone derivatives are being explored for their potential in addressing current healthcare challenges. With growing concerns about antimicrobial resistance and the need for new therapeutic agents, researchers are particularly interested in how this compound's derivatives might interact with biological targets. The presence of both methoxy and methylthio groups offers multiple sites for structure modification, allowing medicinal chemists to fine-tune properties like bioavailability and target specificity.

The agrochemical industry has also shown interest in 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one as a potential precursor for novel crop protection agents. With increasing demand for sustainable agriculture solutions and environmentally friendly pesticides, this compound's derivatives are being evaluated for their potential herbicidal or fungicidal activities. The pyrimidine core is known to interact with various biological pathways in plants and pests, making it a promising scaffold for agrochemical development.

From a synthetic chemistry perspective, 1671-08-5 offers interesting possibilities for organic synthesis. The compound can undergo various reactions at its multiple functional groups, serving as a versatile intermediate for constructing more complex molecular architectures. Recent publications have described its use in multicomponent reactions and cascade syntheses, highlighting its utility in modern synthetic methodologies.

The market for 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one has shown steady growth, particularly among fine chemical suppliers and research chemical providers. With increasing interest from both academic and industrial researchers, demand for high-purity samples of this compound has risen. Current market analysis suggests that applications in drug discovery and agrochemical research will continue to drive demand for this specialized chemical in the coming years.

Quality control and analytical characterization of 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one are crucial for research applications. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's purity and identity. Researchers working with this material should ensure they obtain it from reputable suppliers who provide comprehensive analytical data and proper storage recommendations.

Looking ahead, the future applications of 5-methoxy-2-methylsulfanyl-1H-pyrimidin-6-one appear promising. As synthetic methodologies advance and our understanding of structure-activity relationships improves, this compound may find broader utility in various fields of chemical research. Its potential role in addressing current challenges in healthcare and agriculture makes it a compound worth watching in the coming years.